1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine

• Molecular Formula: C11H12ClN3
• Molecular Weight: 221.68 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-methylpyrazol-4-amine
• InChI: InChI=1S/C11H12ClN3/c1-8-11(13)7-15(14-8)6-9-4-2-3-5-10(9)12/h2-5,7H,6,13H2,1H3
• InChI Key: BPFNNVKXBSXEHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1N)CC2=CC=CC=C2Cl

Description

1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine is a pyrazole derivative with a 2-chlorophenylmethyl group at position 1, a methyl group at position 3, and an amine at position 4 of the pyrazole ring. This compound belongs to a class of nitrogen-containing heterocycles, which are widely explored in medicinal chemistry due to their diverse biological activities, including antimicrobial, antifungal, and kinase inhibition properties.

Preparation Methods

Method A: Hydrazine Condensation with 1,3-Diketones

• Reaction: Hydrazine hydrate reacts with methyl acetoacetate or other suitable 1,3-dicarbonyl derivatives under reflux conditions to form the pyrazole nucleus.

• Conditions: Acidic or basic catalysis, often in ethanol or ethanol-water mixtures, with reflux durations of 4-6 hours.

• Example: Synthesis of 3-methyl-1H-pyrazol-5(4H)-one involves reacting ethyl acetoacetate with hydrazine hydrate, yielding the pyrazolone core with high efficiency (~89%).

Method B: Cyclization of Hydrazines with α,β-Unsaturated Carbonyls

• This approach involves reacting hydrazines with α,β-unsaturated carbonyl compounds, such as chalcones or related derivatives, followed by cyclization to form the pyrazole ring.

Introduction of the Methyl Group at the 3-Position

The methyl group at the 3-position of the pyrazole ring is typically introduced via alkylation or by using methylated precursors:

• Alkylation: Deprotonation of the pyrazolone nitrogen or carbon with a base (e.g., sodium hydride) followed by reaction with methyl iodide or methyl bromide.

• Precursor Approach: Using methyl-substituted 1,3-dicarbonyl compounds during the ring formation step.

Incorporation of the (2-Chlorophenyl)methyl Substituent

The key step in synthesizing 1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine is attaching the (2-chlorophenyl)methyl group at the N-1 position of the pyrazole ring.

Method A: N-Alkylation with Chlorophenylmethyl Halides

• Reagents: Chlorophenylmethyl halides, such as chloromethyl or bromomethyl derivatives, are reacted with the pyrazole nucleus.

• Conditions: The reaction is generally carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), with a base such as potassium carbonate or sodium hydride to deprotonate the pyrazole nitrogen, facilitating nucleophilic substitution.

• Reaction Scheme:
  $$
  \text{Pyrazole derivative} + \text{(2-chlorophenyl)methyl halide} \xrightarrow{\text{Base, Solvent}} \text{N-alkylated product}
  $$

Method B: Reductive Amination

• An alternative involves the formation of an imine intermediate with (2-chlorobenzyl) aldehyde, followed by reduction to the amine. However, this method is less common for this specific substitution.

Alternative Synthetic Route: Suzuki-Miyaura Coupling

Recent advances suggest that the (2-chlorophenyl)methyl group can be introduced via cross-coupling reactions:

• Step 1: Synthesize a halogenated pyrazole precursor with a suitable leaving group at N-1.

• Step 2: Couple with a boronic acid derivative of (2-chlorophenyl)methyl using palladium catalysis.

• Advantages: High regioselectivity, mild conditions, and good yields.

Summary of the Synthetic Pathway

Step	Reaction	Reagents & Conditions	Purpose
1	Formation of pyrazolone core	Ethyl acetoacetate + hydrazine hydrate	Pyrazole ring synthesis
2	Methylation at 3-position	Methyl iodide + base	Introduce methyl group
3	N-alkylation with chlorophenylmethyl halide	Chlorophenylmethyl chloride + K2CO3 in DMF	Attach (2-chlorophenyl)methyl group
4	Purification	Recrystallization or chromatography	Isolate pure compound

Chemical Reactions Analysis

Types of Reactions: 1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to obtain reduced derivatives.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Explored as a potential therapeutic agent in the treatment of various diseases due to its bioactive properties.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or proteins involved in biological processes.

Pathways Involved: It may modulate signaling pathways related to inflammation, cell proliferation, and apoptosis, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Pyrazole Ring

Positional Isomerism

• 1-(2-Chlorophenyl)-4-methyl-1H-pyrazol-3-amine (CAS 1249384-77-7):
  This positional isomer shifts the methyl group to position 4 and the amine to position 3. Despite identical molecular formulas (C₁₀H₁₀ClN₃), this change alters the electronic environment and steric profile. The molecular weight remains 207.66, but the IUPAC name and NMR shifts would differ significantly .
• 1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-3-amine (CAS 1001757-50-1): Introduces a fluorine atom at the para position of the phenyl ring.

Halogen Substitution

• 4-Chloro-1-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine (CAS 1001757-55-6):
  Substitutes chlorine at pyrazole position 4 and fluorophenyl at position 1. The InChIKey (CSSAALCFGVTUBI-UHFFFAOYSA-N) and SMILES string (FC1=CC=CC(=C1)CN2N=C(N)C(Cl)=C2) reflect these changes, which may influence binding affinity in enzyme pockets .

Variations in the Aromatic Moiety

• 1-[(3-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-4-amine (CAS 1179359-70-6):
  Features a 3-chloro-4-fluorophenyl group, increasing steric bulk and altering π-π stacking interactions compared to the 2-chlorophenyl analog. This compound has a molecular formula of C₁₀H₉ClFN₃ and a molecular weight of 225.65 .
• 1-[(3-Chloropyridin-4-yl)methyl]-1H-pyrazol-4-amine (CAS 1708400-87-6):
  Replaces the phenyl ring with a pyridinyl group, introducing a nitrogen atom into the aromatic system. This modification enhances solubility and hydrogen-bonding capacity (C₉H₉ClN₄, MW 208.65) .

Functional Group Additions

• N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine :
  Synthesized via copper-catalyzed coupling (), this compound replaces the benzyl group with a pyridinyl moiety and adds a cyclopropylamine. The resulting structure (C₁₀H₁₃N₅) has a lower ClogP, improving aqueous solubility .

Physicochemical and Pharmacological Properties

Key Physicochemical Parameters

Compound	Molecular Formula	Molecular Weight	H-Bond Donors	H-Bond Acceptors	ClogP*
Target Compound	C₁₁H₁₁ClN₃	220.68	1	3	~2.5
1-(2-Chlorophenyl)-4-methyl-1H-pyrazol-3-amine	C₁₀H₁₀ClN₃	207.66	1	3	2.1
1-[(2-Chloro-4-fluorophenyl)methyl]-1H-pyrazol-3-amine	C₁₀H₉ClFN₃	225.65	1	4	2.3
4-Chloro-1-[(3-fluorophenyl)methyl]-1H-pyrazol-3-amine	C₁₀H₉ClFN₃	225.65	1	4	2.4

*ClogP estimated using fragment-based methods.

Biological Activity

1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine is a pyrazole derivative notable for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound is characterized by its unique structure, which includes a chlorophenyl group that enhances its interaction with biological targets.

Property	Value
Molecular Formula	C11H12ClN3
Molecular Weight	221.68 g/mol
IUPAC Name	1-[(2-chlorophenyl)methyl]-3-methylpyrazol-4-amine
InChI Key	BPFNNVKXBSXEHD-UHFFFAOYSA-N
Canonical SMILES	CC1=NN(C=C1N)CC2=CC=CC=C2Cl

Antimicrobial Activity

Research indicates that 1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine exhibits significant antimicrobial properties. In studies assessing its efficacy against various bacterial strains, the compound demonstrated notable inhibition rates. For instance, in vitro tests revealed an MIC (Minimum Inhibitory Concentration) of less than 4 μg/mL against certain Gram-positive and Gram-negative bacteria .

Anticancer Properties

The compound has been explored for its anticancer potential. A study involving various cancer cell lines showed that it induces apoptosis through modulation of key signaling pathways associated with cell proliferation and survival. The presence of the chlorophenyl group is believed to enhance its interaction with specific receptors involved in cancer progression .

The biological activity of 1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine can be attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound inhibits enzymes such as acetylcholinesterase, which is crucial in the management of neurodegenerative diseases .
• Cell Signaling Modulation : It modulates pathways related to inflammation and apoptosis, leading to reduced inflammatory responses and increased cancer cell death.

Case Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, 1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine was tested against Staphylococcus aureus and Escherichia coli. The results indicated a strong bactericidal effect, with significant reduction in bacterial count after treatment with the compound at sub-micromolar concentrations.

Case Study 2: Anticancer Activity

A study published in the Journal of Medicinal Chemistry assessed the compound's effects on human cancer cell lines. The results showed that treatment led to a decrease in cell viability by over 50% at concentrations of 10 μM, with the mechanism linked to the activation of caspase pathways involved in apoptosis .

Q & A

Q. What synthetic methodologies are recommended for 1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine, and what parameters critically influence yield and purity?

Methodological Answer: The synthesis of this compound typically involves multi-step reactions, including alkylation and condensation. Key steps include:

• Alkylation of Pyrazole Precursors : Reacting 2-chlorobenzyl halides with substituted pyrazoles under basic conditions (e.g., NaH or K₂CO₃ in DMF/THF) .
• Control of Reaction Conditions : Temperature (often 60–100°C), solvent polarity, and catalyst selection (e.g., CuBr in DMSO for coupling reactions) significantly impact yield .
• Purification : Column chromatography (e.g., ethyl acetate/hexane gradients) or recrystallization ensures high purity (>95%) .

Critical parameters:

• Catalyst Loading : Excess Cu(I) catalysts (e.g., CuBr) may lead to side reactions; optimal loading is 5–10 mol% .
• Solvent Choice : Polar aprotic solvents (e.g., DMSO) enhance reaction rates but require careful moisture control .

Q. What spectroscopic and analytical techniques are essential for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) :
  • ¹H/¹³C NMR : Assign peaks to confirm substituent positions. For example, the 2-chlorophenyl group shows aromatic protons at δ 7.2–7.6 ppm, while the pyrazole methyl group resonates at δ 2.3–2.5 ppm .
  • 2D NMR (COSY, HSQC) : Resolves overlapping signals in complex spectra .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms molecular weight (e.g., [M+H]⁺ = 224.06 for C₁₁H₁₁ClN₃) .
• Infrared (IR) Spectroscopy : Identifies functional groups (e.g., N-H stretch at ~3300 cm⁻¹) .

Advanced Research Questions

Q. How can researchers address contradictions in spectral data during structural elucidation?

Methodological Answer:

• Cross-Validation with Computational Models : Use density functional theory (DFT) to predict NMR chemical shifts and compare with experimental data .
• X-ray Crystallography : Resolve ambiguities by determining the crystal structure (e.g., SHELXL for refinement) .
• Isotopic Labeling : Track specific protons/deuterium in dynamic NMR experiments to confirm exchangeable amine protons .

Example: If NMR suggests unexpected splitting, consider steric hindrance from the 2-chlorophenyl group altering pyrazole ring conformation .

Q. What strategies optimize reaction conditions to minimize byproducts in large-scale synthesis?

Methodological Answer:

• Stepwise Reaction Monitoring : Use TLC or in-situ IR to detect intermediates and adjust conditions in real-time .
• Catalyst Screening : Test alternatives like Pd/C or Ni catalysts for selective coupling, reducing halogenated byproducts .
• Solvent-Free Conditions : Microwave-assisted synthesis reduces side reactions and improves efficiency (e.g., 80% yield in 2 hours vs. 24 hours conventionally) .

Key data from similar compounds:

Parameter	Conventional Method	Optimized Method
Yield	65%	85%
Reaction Time	24 h	2 h
Byproduct Formation	15%	5%
Data adapted from copper-catalyzed coupling studies

Q. How can structural modifications enhance the compound's bioactivity in targeted therapeutic applications?

Methodological Answer:

• Structure-Activity Relationship (SAR) Studies :
  • Substituent Variation : Replace the 2-chlorophenyl group with fluorophenyl or methoxyphenyl to modulate lipophilicity and target affinity .
  • Amine Functionalization : Convert the primary amine to a tertiary amine (e.g., via alkylation) to improve blood-brain barrier penetration .
• Biological Assays : Screen against kinase inhibitors (e.g., JAK2 or EGFR) using fluorescence polarization assays; IC₅₀ values guide potency optimization .

Example: Pyrazole derivatives with 4-fluorophenyl groups show 10-fold higher anti-inflammatory activity than chlorophenyl analogs .

Q. What computational approaches predict the compound's pharmacokinetic and toxicity profiles?

Methodological Answer:

• Molecular Dynamics (MD) Simulations : Model interactions with cytochrome P450 enzymes to predict metabolic stability .
• ADMET Prediction Tools : Use SwissADME or ADMETlab to estimate solubility (LogP ~2.1), permeability (Caco-2 > 5 × 10⁻⁶ cm/s), and hERG inhibition risk .
• Toxicity Profiling : Apply ProTox-II to identify potential hepatotoxicity (e.g., similarity to pyrazole-based hepatotoxins) .

Q. How does the compound's crystal packing influence its physicochemical stability?

Methodological Answer:

• Single-Crystal X-ray Diffraction : Analyze hydrogen bonding (e.g., N-H···N interactions between pyrazole rings) and π-π stacking of the chlorophenyl group .
• Thermogravimetric Analysis (TGA) : Determine decomposition temperatures (e.g., >200°C indicates thermal stability suitable for formulation) .
• Hygroscopicity Tests : Expose to 75% RH; <1% weight gain suggests low moisture sensitivity .